Cas no 2694732-88-0 (8-fluoro-N-methylquinolin-3-amine)

• Product Name: 8-fluoro-N-methylquinolin-3-amine
• CAS No: 2694732-88-0
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 5613732
• PubChem ID: 165941023
• Update Time: 2025-05-21

8-fluoro-N-methylquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-33048107
• 2694732-88-0
• 8-fluoro-N-methylquinolin-3-amine

• Inchi： 1S/C10H9FN2/c1-12-8-5-7-3-2-4-9(11)10(7)13-6-8/h2-6,12H,1H3
• InChI Key： KUSGEWUUHXFUCM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC(=CN=C21)NC

Computed Properties

• Exact Mass: 176.07497646g/mol
• Monoisotopic Mass: 176.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 8-fluoro-N-methylquinolin-3-amine

Introduction to 8-Fluoro-N-Methylquinolin-3-amine (CAS No. 2694732-88-0)

8-Fluoro-N-methylquinolin-3-amine, with the CAS number 2694732-88-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The introduction of a fluoro group and a methylamine substituent on the quinoline scaffold enhances its pharmacological profile, making it a promising candidate for various therapeutic applications.

The chemical structure of 8-Fluoro-N-methylquinolin-3-amine is characterized by a quinoline ring system with a fluorine atom at the 8-position and a methylamine group at the 3-position. The fluorine substitution is particularly noteworthy as it can significantly influence the compound's physicochemical properties, such as lipophilicity, metabolic stability, and receptor binding affinity. These modifications are crucial for optimizing the drug's efficacy and safety profile.

Recent studies have explored the potential of 8-Fluoro-N-methylquinolin-3-amine in various therapeutic areas. One notable application is its use as an antimalarial agent. Malaria remains a significant global health burden, and the development of new antimalarial drugs is essential to combat drug-resistant strains. Research has shown that 8-Fluoro-N-methylquinolin-3-amine exhibits potent activity against Plasmodium falciparum, the most lethal species of malaria parasites. The compound's mechanism of action involves disrupting the parasite's metabolic pathways, leading to its death.

In addition to its antimalarial properties, 8-Fluoro-N-methylquinolin-3-amine has also shown promise in cancer research. Quinolines have been extensively studied for their anticancer activities, and the introduction of specific functional groups can enhance their therapeutic potential. Preclinical studies have demonstrated that 8-Fluoro-N-methylquinolin-3-amine exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a valuable candidate for further development in oncology.

The pharmacokinetic properties of 8-Fluoro-N-methylquinolin-3-amine have also been investigated to ensure its suitability for clinical use. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound shows low toxicity in preclinical models, suggesting a favorable safety margin.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-Fluoro-N-methylquinolin-3-amine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of 8-Fluoro-N-methylquinolin-3-amine is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. The compound's unique chemical structure and promising biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, 8-Fluoro-N-methylquinolin-3-amine holds promise as a valuable addition to the arsenal of drugs available for treating malaria and cancer.